Cas no 1383133-23-0 (1H-Benzimidazol-2-amine, 1-(Boc)-(9CI))

• Product Name: 1H-Benzimidazol-2-amine, 1-(Boc)-(9CI)
• CAS No: 1383133-23-0
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 2129239
• PubChem ID: 74788384
• Update Time: 2025-09-22

1H-Benzimidazol-2-amine, 1-(Boc)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-amino-1H-Benzimidazole-1-carboxylic acid 1,1-dimethylethyl ester
• TERT-BUTYL 2-AMINO-1H-BENZO[D]IMIDAZOLE-1-CARBOXYLATE
• 1H-Benzimidazol-2-amine, 1-(Boc)-(9CI)
• t-butyl 2-amino-1h-1,3-benzodiazole-1-carboxylate
• tert-butyl 2-amino-1H-1,3-benzodiazole-1-carboxylate
• tert-butyl 2-amino-1,3-benzodiazole-1-carboxylate
• BS-45205
• 1383133-23-0
• Y11418
• SCHEMBL17329317
• DB-355438
• tert-butyl 2-aminobenzimidazole-1-carboxylate
• tert-Butyl2-amino-1H-benzo[d]imidazole-1-carboxylate
• 1-Boc-2-amino-1H-benzo[d]imidazole
• CS-0161476

• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)15-9-7-5-4-6-8(9)14-10(15)13/h4-7H,1-3H3,(H2,13,14)
• InChI Key： XLOVZUNVXPPLKH-UHFFFAOYSA-N
• SMILES： O(C(N1C(N)=NC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.116
• Monoisotopic Mass: 233.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.1